Platinum(IV) sulfite
Description
Platinum(IV) sulfite is a useful research compound. Its molecular formula is O6PtS2 and its molecular weight is 355.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Applications : Platinum(IV) sulfite has been studied in the context of electrochemical reactions, particularly in the oxidation of sulfites and other related compounds. For instance, the electrocatalytic oxidation of sulfite at a platinum-based electrode was investigated for determining total and free sulfite in fruit juices (Casella & Marchese, 1995).
Catalysis and Chemical Reactions : Research has explored the role of Platinum(IV) in various chemical reactions, including nitrile-sulfimide coupling (Makarycheva-Mikhailova et al., 2003) and alkyl carbon-nitrogen reductive elimination from platinum(IV)-sulfonamide complexes (Pawlikowski et al., 2007).
Environmental Analysis : Studies have shown the use of this compound in environmental analysis, such as the determination of sulfite in natural water and soil samples. Techniques like spectrophotometric determination of platinum(IV) have been used for analyzing environmental samples (Revanasiddappa & Kumar, 2003).
Biosensors and Analytical Techniques : this compound has applications in developing biosensors, such as the potentiometric sulfite biosensor based on the entrapment of sulfite oxidase in a polypyrrole film on a platinum electrode (Adeloju & Hussain, 2016).
properties
IUPAC Name |
platinum(4+);disulfite |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2H2O3S.Pt/c2*1-4(2)3;/h2*(H2,1,2,3);/q;;+4/p-4 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXLXHZIANDDPMQ-UHFFFAOYSA-J |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)[O-].[O-]S(=O)[O-].[Pt+4] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O6PtS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50976983 |
Source
|
| Record name | Platinum(4+) disulfite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50976983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
61420-92-6 |
Source
|
| Record name | Platinum(4+) disulfite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50976983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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